Cas no 66504-83-4 ((1R,2S)-1-(p-Tolyl)cyclopropane-1,2-dicarboxylic acid)

• Product Name: (1R,2S)-1-(p-Tolyl)cyclopropane-1,2-dicarboxylic acid
• CAS No: 66504-83-4
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 964116
• PubChem ID: 12719795
• Update Time: 2025-04-19

(1R,2S)-1-(p-Tolyl)cyclopropane-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-1-(p-Tolyl)cyclopropane-1,2-dicarboxylic acid
• (1R,2S)-(+)-1-(4-methylphenyl)-1,2-cyclopropanedicarboxylic acid
• (1R,2S)-1-P-TOLYL-CYCLOPROPANE-1,2-DICARBOXYLIC ACID
• 66504-83-4
• SCHEMBL4586758
• (1R,2S)-1-(4-Methylphenyl)cyclopropane-1,2-dicarboxylic acid
• AKOS015891413
• DTXSID10507959
• A917813
• (1R,2S)-1-(p-Tolyl)cyclopropane-1,2-dicarboxylicacid
• (1R,2S)-1-(4-methylphenyl)-1,2-cyclopropanedicarboxylic acid

• MDL： MFCD09833299
• Inchi： 1S/C12H12O4/c1-7-2-4-8(5-3-7)12(11(15)16)6-9(12)10(13)14/h2-5,9H,6H2,1H3,(H,13,14)(H,15,16)/t9-,12+/m1/s1
• InChI Key： RIDXNPOAOROPNF-SKDRFNHKSA-N
• SMILES： OC([C@]1(C2C=CC(C)=CC=2)C[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 1.42190

(1R,2S)-1-(p-Tolyl)cyclopropane-1,2-dicarboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes